Cas no 960498-88-8 (3,6-Bis(1H-benzo[d]imidazol-1-yl)pyridazine)

3,6-Bis(1H-benzo[d]imidazol-1-yl)pyridazine structure
960498-88-8 structure
Product Name:3,6-Bis(1H-benzo[d]imidazol-1-yl)pyridazine
CAS No:960498-88-8
MF:C18H12N6
MW:312.328082084656
CID:6779077
PubChem ID:71671193
Update Time:2024-04-10

3,6-Bis(1H-benzo[d]imidazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

    • AKOS016027830
    • 960498-88-8
    • CS-0170228
    • 3,6-bis(benzimidazol-1-yl)pyridazine
    • 1-[6-(1H-1,3-benzimidazol-1-yl)-3-pyridazinyl]-1H-1,3-benzimidazole
    • 1,1'-pyridazine-3,6-diylbis-1H-benzimidazole
    • 3,6-Bis(1H-benzo[d]imidazol-1-yl)pyridazine
    • Inchi: 1S/C18H12N6/c1-3-7-15-13(5-1)19-11-23(15)17-9-10-18(22-21-17)24-12-20-14-6-2-4-8-16(14)24/h1-12H
    • InChI Key: VAYPSZKYTJQVFI-UHFFFAOYSA-N
    • SMILES: N1(C=NC2C=CC=CC1=2)C1=CC=C(N=N1)N1C=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 312.11234441g/mol
  • Monoisotopic Mass: 312.11234441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 61.4Ų

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